Cas no 722549-18-0 ((E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde)

(E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde structure
722549-18-0 structure
Product Name:(E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde
CAS No:722549-18-0
MF:C10H7F3O
MW:200.157193422318
CID:558509
Update Time:2023-08-02

(E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Propenal,3-[2-(trifluoromethyl)phenyl]-
    • 2-Propenal,3-[2-(trifluoromethyl)phenyl]-(9CI)
    • FCH5740733
    • FCH1403736
    • (E)-3-(2-(trifluoromethyl)phenyl)acrylaldehyde
    • (E)-3-(2-(Trifluoromethyl)phenyl)acrylaldehyde
    • Inchi: 1S/C10H7F3O/c11-10(12,13)9-6-2-1-4-8(9)5-3-7-14/h1-7H/b5-3+
    • InChI Key: LUNJQVCKQZFKCT-HWKANZROSA-N
    • SMILES: FC(C1C=CC=CC=1/C=C/C=O)(F)F

Computed Properties

  • Exact Mass: 200.045
  • Monoisotopic Mass: 200.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.241
  • Boiling Point: 244.5°C at 760 mmHg
  • Flash Point: 102.8°C
  • Refractive Index: 1.498
  • LogP: 2.91750
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